Cas no 1803609-60-0 (2-Cyclohexyl-1H,4H,5H,6H,7H-imidazo4,5-cpyridine dihydrochloride)

• Product Name: 2-Cyclohexyl-1H,4H,5H,6H,7H-imidazo4,5-cpyridine dihydrochloride
• CAS No: 1803609-60-0
• MDL: MFCD28139489
• CID: 4618135
• PubChem ID: 91647712
• Update Time: 2025-05-20

2-Cyclohexyl-1H,4H,5H,6H,7H-imidazo4,5-cpyridine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexyl-1H,4H,5H,6H,7H-imidazo4,5-cpyridine dihydrochloride

• MDL： MFCD28139489

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 2-Cyclohexyl-1H,4H,5H,6H,7H-imidazo4,5-cpyridine dihydrochloride

Introduction to 2-Cyclohexyl-1H,4H,5H,6H,7H-imidazo[4,5-cpyridine dihydrochloride (CAS No. 1803609-60-0)

2-Cyclohexyl-1H,4H,5H,6H,7H-imidazo[4,5-cpyridine dihydrochloride, identified by its CAS number 1803609-60-0, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazopyridine class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The presence of a cyclohexyl substituent and the dihydrochloride salt form contribute to its unique physicochemical properties, making it a promising candidate for further investigation in drug discovery and development.

The imidazopyridine scaffold is a privileged structure in medicinal chemistry, often exhibiting remarkable pharmacological properties due to its ability to interact with various biological targets. Specifically, 2-Cyclohexyl-1H,4H,5H,6H,7H-imidazo[4,5-cpyridine dihydrochloride has been studied for its potential role in modulating enzyme activities and receptor interactions. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of this compound with high precision. These studies suggest that it may exhibit inhibitory effects on certain kinases and transcription factors, which are critical in cancer biology and inflammatory diseases.

In the context of oncology research, imidazopyridines have shown promise as scaffolds for developing novel antitumor agents. The cyclohexyl group in 2-Cyclohexyl-1H,4H,5H,6H,7H-imidazo[4,5-cpyridine dihydrochloride may enhance solubility and bioavailability while maintaining favorable pharmacokinetic profiles. Preliminary in vitro studies have demonstrated that this compound can interfere with signaling pathways involved in cell proliferation and survival. For instance, it may inhibit the activity of cyclin-dependent kinases (CDKs) or Janus kinases (JAKs), which are frequently dysregulated in cancer cells. These findings align with the growing interest in targeting multiple pathways simultaneously to achieve synergistic therapeutic effects.

The dihydrochloride salt form of this compound is particularly noteworthy for its improved stability and solubility compared to the free base form. This characteristic is crucial for pharmaceutical applications, as it facilitates formulation development and enhances drug delivery efficiency. The salt form also ensures better handling and storage conditions, which are essential for maintaining the integrity of active pharmaceutical ingredients (APIs). Such improvements are often required when transitioning from laboratory-scale synthesis to industrial production.

Recent research has also explored the potential of 2-Cyclohexyl-1H,4H,5H,6H,7H-imidazo[4,5-cpyridine dihydrochloride as a lead compound for further derivatization. By modifying specific functional groups within the imidazopyridine core or introducing additional substituents at strategic positions, chemists can fine-tune its biological activity. This approach has been successfully employed in other drug discovery programs where lead optimization plays a pivotal role in identifying more potent and selective molecules. The cyclohexyl group provides a versatile handle for such modifications while maintaining the core pharmacophoric features necessary for biological activity.

From a synthetic chemistry perspective, 2-Cyclohexyl-1H,4^H,5^H,6^H,7^H-imidazo[4,5-cpyridine dihydrochloride offers an intriguing challenge due to its complex heterocyclic structure. The synthesis involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods and green chemistry principles have enabled more efficient synthetic routes for such complex molecules. For example，transition metal-catalyzed cross-coupling reactions have been instrumental in constructing the imidazopyridine core with minimal byproducts.

The pharmacokinetic profile of 2-Cyclohexyl-1^H,4^H,5^H,6^H,7^H-imidazo[4,5-cpyridine dihydrochloride is another critical aspect that has been investigated through preclinical studies. These studies aim to determine parameters such as absorption、distribution、metabolism、and excretion (ADME), which are essential for assessing drug safety and efficacy before human trials begin。Initial data suggest that this compound exhibits moderate oral bioavailability，with a reasonable half-life，indicating potential for therapeutic use。However， further studies are needed to fully understand its metabolic fate and any potential drug-drug interactions。

In conclusion, 2-Cyclohexyl-1H,4H,5H,6H,7H-imidazo[4,5-cpyridine dihydrochloride (CAS No. 1803609-60-0) represents a fascinating compound with significant potential in pharmaceutical research。 Its unique structural features，combined with promising preclinical data，make it an attractive candidate for further exploration。 As research continues to uncover new therapeutic targets，compounds like this one will play an increasingly important role in developing next-generation treatments for various diseases。 The ongoing efforts to optimize its synthesis，pharmacokinetics，and biological activity underscore the importance of interdisciplinary collaboration between chemists，biologists，and clinicians。